![molecular formula C13H16N2O3 B7499960 Methyl 3-(pyrrolidine-1-carbonylamino)benzoate](/img/structure/B7499960.png)
Methyl 3-(pyrrolidine-1-carbonylamino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-(pyrrolidine-1-carbonylamino)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as MPB and is synthesized using specific methods. In
Mechanism of Action
The mechanism of action of MPB is not fully understood. However, it is believed to inhibit the activity of enzymes that are involved in the growth and proliferation of cancer cells. MPB has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell walls.
Biochemical and Physiological Effects
MPB has been shown to have various biochemical and physiological effects. In vitro studies have shown that MPB inhibits the growth of cancer cells and induces apoptosis, or programmed cell death. MPB has also been shown to have antibacterial and antifungal properties. In vivo studies have shown that MPB has potential as an anticancer agent and can inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One of the advantages of using MPB in lab experiments is its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, MPB has antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. However, one of the limitations of using MPB in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of MPB in vivo.
Future Directions
There are several future directions for the research of MPB. One potential direction is the development of new anticancer agents based on the structure of MPB. Additionally, further studies are needed to determine the safety and efficacy of MPB in vivo. MPB has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease, and further research is needed in this area. Finally, the antibacterial and antifungal properties of MPB make it a potential candidate for the development of new antibiotics. Further studies are needed to determine the potential of MPB in this area.
Conclusion
In conclusion, MPB is a chemical compound that has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to inhibit the growth of cancer cells and has potential as an anticancer agent. Additionally, MPB has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. However, further studies are needed to determine the safety and efficacy of MPB in vivo. The future directions for the research of MPB include the development of new anticancer agents, further studies on its potential use in the treatment of Alzheimer's disease and Parkinson's disease, and the development of new antibiotics.
Synthesis Methods
The synthesis of MPB involves the reaction of 3-aminobenzoic acid with pyrrolidine and methyl chloroformate. This reaction results in the formation of MPB, which is a white crystalline powder. The purity of MPB can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
MPB has various potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to inhibit the growth of cancer cells and has potential as an anticancer agent. Additionally, MPB has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. MPB has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
methyl 3-(pyrrolidine-1-carbonylamino)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-18-12(16)10-5-4-6-11(9-10)14-13(17)15-7-2-3-8-15/h4-6,9H,2-3,7-8H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQCLAMCQFGASND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NC(=O)N2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.